N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide

• Molecular Formula: C13H13N3O2S2
• Molecular Weight: 307.4 g/mol
• IUPAC Name: N-[4-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl]phenyl]acetamide
• InChI: InChI=1S/C13H13N3O2S2/c1-8(17)14-11-5-3-10(4-6-11)12(18)7-19-13-16-15-9(2)20-13/h3-6H,7H2,1-2H3,(H,14,17)
• InChI Key: UZXNWYHZNKNIOR-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)SCC(=O)C2=CC=C(C=C2)NC(=O)C

Description

N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide, also known as MTAA, is a chemical compound that belongs to the class of thiadiazole derivatives. MTAA has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in key metabolic pathways. N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide has been shown to inhibit the activity of acetyl-CoA carboxylase, an enzyme involved in fatty acid synthesis. In addition, N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide has been shown to have a number of biochemical and physiological effects. The compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide has been shown to reduce the levels of triglycerides and cholesterol in the blood, which may help to prevent cardiovascular disease. N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide has also been found to induce apoptosis in cancer cells, which may be responsible for its anticancer activity.

Advantages and Limitations for Lab Experiments

N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide has several advantages for lab experiments. The compound is easy to synthesize and has a high purity. In addition, N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide has been shown to exhibit a wide range of biological activities, making it a useful tool for studying various biological processes. However, there are also limitations to using N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide in lab experiments. The compound has poor solubility in water, which may limit its use in certain assays. In addition, the mechanism of action of N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide. One area of interest is the development of analogs of N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide with improved solubility and potency. Another area of interest is the study of the mechanism of action of N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide, which may lead to the identification of new targets for drug development. Finally, the anticancer activity of N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide warrants further investigation, and the compound may have potential as a novel anticancer agent.
Conclusion:
In conclusion, N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide is a promising chemical compound with potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The synthesis method of N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide has been optimized to yield a high purity product with excellent yield. While there are limitations to using N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide in lab experiments, the compound is a useful tool for studying various biological processes. Further research on N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide may lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide involves the reaction of 2-amino-5-methyl-1,3,4-thiadiazole with 4-chloroacetylphenylthioacetic acid in the presence of a base such as potassium carbonate. The resulting product is then subjected to hydrolysis to obtain N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide. The synthesis method of N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide has been optimized to yield a high purity product with excellent yield.

Scientific Research Applications

N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. The compound has been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide has been found to be effective against a variety of bacterial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. In addition, N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetyl}phenyl)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo.